5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-5-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C18H14O3/c1-21-17-10-15(9-16(11-17)18(19)20)14-7-6-12-4-2-3-5-13(12)8-14/h2-11H,1H3,(H,19,20)
• InChI Key: JKJMEIPTCBOYQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H14O3
• DSSTOX Substance ID: DTXSID00690425
• Molecular Weight: 278.3 g/mol
• CAS RN: 1261976-43-5

Description

5-Methoxy-3-(naphthalen-2-yl)benzoic acid (MNBA) is a compound of interest to scientists and researchers due to its unique properties and potential applications. This compound has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions. In

Mechanism of Action

5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been studied for its potential mechanism of action. It has been shown to interact with various proteins, receptors, and enzymes in the body. It has been demonstrated to bind to certain receptors and enzymes, which can lead to changes in the activity of these molecules. Additionally, it has been shown to interact with certain molecules in the body, leading to changes in the structure and function of these molecules.
Biochemical and Physiological Effects
5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been studied for its biochemical and physiological effects on the body. It has been demonstrated to have a variety of effects on the cardiovascular and nervous systems. For example, it has been shown to reduce inflammation and improve blood circulation. Additionally, it has been shown to have neuroprotective effects, as well as to reduce anxiety and depression.

Advantages and Limitations for Lab Experiments

5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One advantage is its high purity, which makes it suitable for use in a variety of studies. Additionally, it is relatively stable and can be stored for long periods of time. On the other hand, it is a relatively expensive compound, which can limit its use in some studies.

Future Directions

5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has a number of potential future directions for research. One potential direction is to further explore its potential role in the development of new drugs and therapies. Additionally, it could be studied for its potential effects on other physiological systems, such as the immune system. Additionally, it could be used to study the effects of various environmental conditions on the structure and properties of organic molecules. Finally, it could be explored for its potential use in diagnostics and medical imaging.

Synthesis Methods

5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% is a synthetic organic compound that can be prepared by a variety of methods. The most common methods of synthesis involve the reaction of naphthalene-2-carboxylic acid and 5-methoxybenzotrifluoride. This reaction can be conducted in a variety of solvents such as dimethylformamide, dimethyl sulfoxide, and acetonitrile. The reaction yields a product with 95% purity.

Scientific Research Applications

5-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been studied for a variety of scientific research applications. It has been used as a model compound for studying the effects of various environmental conditions on the structure and properties of organic molecules. Additionally, it has been studied for its potential role in the development of new drugs and therapies. It has also been used to study the effects of various compounds on the human body, including the cardiovascular and nervous systems.